1-(4,4-difluorooctahydro-2H-isoindol-2-yl)-2-(methylamino)ethan-1-one
Overview
Description
1-(4,4-Difluorooctahydro-2H-isoindol-2-yl)-2-(methylamino)ethan-1-one, also known as 4-Fluoro-2-methylaniline, is a highly versatile organic compound. It is an important intermediate for the synthesis of a variety of pharmaceuticals and other compounds.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
The research on compounds related to 1-(4,4-difluorooctahydro-2H-isoindol-2-yl)-2-(methylamino)ethan-1-one often focuses on their synthesis, structural characteristics, and potential applications in various fields such as materials science, pharmaceuticals, and chemical sensing. Key findings from recent studies include:
- The development of highly conjugated oligoaza-polycyclic aromatic hydrocarbons through oxidative intramolecular coupling, showcasing a method for synthesizing complex structures related to the target compound (Uno et al., 2010).
- Investigations into the crystal structure of stable isoindole derivatives, providing insights into the stability factors at the molecular level for similar compounds (Takahashi et al., 1994).
- A study on the synthesis of elastomeric polypropylene using specific metallocenes, indicating potential applications of similar compounds in polymer synthesis (Nedorezova et al., 2005).
- The synthesis and characterization of novel 2-(1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles, highlighting the versatility of similar compounds in creating new heterocyclic structures (Kariuki et al., 2022).
Advanced Materials and Sensing Applications
Research into compounds structurally related to 1-(4,4-difluorooctahydro-2H-isoindol-2-yl)-2-(methylamino)ethan-1-one has also explored their applications in advanced materials and sensing:
- The design of naphthoquinone-based chemosensors for transition metal ions, which could potentially include derivatives of the target compound for specific sensing applications (Gosavi-Mirkute et al., 2017).
properties
IUPAC Name |
1-(7,7-difluoro-3,3a,4,5,6,7a-hexahydro-1H-isoindol-2-yl)-2-(methylamino)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18F2N2O/c1-14-5-10(16)15-6-8-3-2-4-11(12,13)9(8)7-15/h8-9,14H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRBIEBCJSNLTDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(=O)N1CC2CCCC(C2C1)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4,4-difluorooctahydro-2H-isoindol-2-yl)-2-(methylamino)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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